Cas no 911060-76-9 (2-(Bromomethyl)-1-methoxy-4-methyl-benzene)

• Product Name: 2-(Bromomethyl)-1-methoxy-4-methyl-benzene
• CAS No: 911060-76-9
• MF: C₉H₁₁BrO
• MW: 215.087042093277
• CID: 5008897
• PubChem ID: 14919608
• Update Time: 2025-05-24

2-(Bromomethyl)-1-methoxy-4-methyl-benzene Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-4-methylanisole
• 2-(bromomethyl)-1-methoxy-4-methylbenzene
• 2-methoxy-5-methylbenzyl bromide
• Benzene, 2-(bromomethyl)-1-methoxy-4-methyl-
• 2-(Bromomethyl)-1-methoxy-4-methyl-benzene

• Inchi： 1S/C9H11BrO/c1-7-3-4-9(11-2)8(5-7)6-10/h3-5H,6H2,1-2H3
• InChI Key： VAAPGXBSLVSRKQ-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C)C=CC=1OC

Computed Properties

• Exact Mass: 213.99933g/mol
• Monoisotopic Mass: 213.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides

Additional information on 2-(Bromomethyl)-1-methoxy-4-methyl-benzene

Introduction to 2-(Bromomethyl)-1-methoxy-4-methyl-benzene (CAS No. 911060-76-9)

2-(Bromomethyl)-1-methoxy-4-methyl-benzene, also known by its CAS number 911060-76-9, is a versatile organic compound with significant applications in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a bromomethyl group, a methoxy group, and a methyl group attached to a benzene ring. These functional groups contribute to its reactivity and potential utility in various synthetic pathways and biological assays.

The molecular formula of 2-(Bromomethyl)-1-methoxy-4-methyl-benzene is C₁₀H₁₃BrO, and its molecular weight is approximately 227.11 g/mol. The compound is typically supplied as a colorless to pale yellow liquid with a characteristic aromatic odor. Its physical properties, such as boiling point, melting point, and solubility in different solvents, make it suitable for a wide range of laboratory and industrial applications.

In recent years, 2-(Bromomethyl)-1-methoxy-4-methyl-benzene has gained attention due to its potential as an intermediate in the synthesis of bioactive molecules and pharmaceuticals. The bromomethyl group can be readily functionalized through various chemical reactions, such as nucleophilic substitution and cross-coupling reactions, making it a valuable building block in organic synthesis. Additionally, the methoxy and methyl groups provide additional reactivity and stability, enhancing the compound's utility in complex synthetic schemes.

One of the key areas where 2-(Bromomethyl)-1-methoxy-4-methyl-benzene has shown promise is in the development of new drugs and therapeutic agents. Researchers have explored its use as a precursor for the synthesis of compounds with anti-inflammatory, antiviral, and anticancer properties. For instance, a recent study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the synthesis of novel inhibitors targeting specific enzymes involved in cancer progression. The results demonstrated that derivatives of 2-(Bromomethyl)-1-methoxy-4-methyl-benzene exhibited potent inhibitory activity against these enzymes, suggesting their potential as lead compounds for further drug development.

Beyond pharmaceutical applications, 2-(Bromomethyl)-1-methoxy-4-methyl-benzene has also found use in materials science and polymer chemistry. Its reactivity with various functional groups allows for the creation of novel polymers with unique properties. For example, researchers at the University of California have utilized this compound to synthesize conductive polymers with enhanced electrical conductivity and mechanical strength. These materials have potential applications in electronic devices, sensors, and energy storage systems.

In the field of analytical chemistry, 2-(Bromomethyl)-1-methoxy-4-methyl-benzene serves as a useful standard for chromatographic analysis. Its distinct chemical structure and physical properties make it an ideal reference compound for calibrating analytical instruments such as gas chromatography (GC) and high-performance liquid chromatography (HPLC). This ensures accurate quantification and identification of target analytes in complex mixtures.

The environmental impact of 2-(Bromomethyl)-1-methoxy-4-methyl-benzene is another area of ongoing research. Studies have focused on understanding its biodegradability and potential ecological effects. Preliminary findings suggest that under certain conditions, this compound can be biodegraded by microorganisms present in soil and water environments. However, further research is needed to fully assess its environmental fate and toxicity.

In conclusion, 2-(Bromomethyl)-1-methoxy-4-methyl-benzene (CAS No. 911060-76-9) is a multifaceted organic compound with a wide range of applications in chemistry, biology, pharmaceuticals, materials science, and analytical chemistry. Its unique molecular structure and reactivity make it an invaluable tool for researchers working on the development of new materials, drugs, and analytical methods. As ongoing research continues to uncover new possibilities for its use, this compound is likely to remain a focus of interest in multiple scientific disciplines.